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Executive Summary

N,N-Bis(2-hydroxyethyl)isopropanolamine (CAS No. 6712-98-7) is an alkanolamine used in
various industrial applications. This technical guide provides a comprehensive overview of the
available toxicological and safety data for this compound. Due to a notable lack of publicly
accessible, in-depth toxicological studies specifically for N,N-Bis(2-
hydroxyethyl)isopropanolamine, this document summarizes the existing data, highlights
significant data gaps, and where appropriate, incorporates information on structurally related
compounds to provide a broader context for its potential toxicological profile. All quantitative
data is presented in structured tables, and where available, descriptions of experimental
methodologies are provided.

Chemical and Physical Properties
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Property Value Reference
CAS Number 6712-98-7 [1][2][3]
Molecular Formula C7H17NO3 [1103114]
Molecular Weight 163.21 g/mol [11[3114]
Physical State Liquid [4]

Melting Point 31.5-36 °C [1][3]
Boiling Point 145 °C at 0.6 mmHg [11[3]
Density 1.079 g/mL at 25 °C [11[3]

Toxicological Data

A comprehensive review of publicly available literature and databases reveals significant gaps
in the toxicological data for N,N-Bis(2-hydroxyethyl)isopropanolamine. The following sections
summarize the available information.

Acute Toxicity

Limited data is available for the acute toxicity of N,N-Bis(2-hydroxyethyl)isopropanolamine. One
source provides an oral LD50 value in rats, while data for dermal and inhalation routes are
largely unavailable.

Table 1: Acute Toxicity of N,N-Bis(2-hydroxyethyl)isopropanolamine

Route Species Value Reference
Oral Rat LD50: 2500 mg/kg bw

Dermal - No data available

Inhalation No data available

For context, the OECD SIDS Initial Assessment Profile for C10-C13 primary amines indicates
that acute oral LD50 values in rats for this category of substances range from 122 mg/kg bw to
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approximately 2813 mg/kg bw.[5] Dermal LD50 values for related compounds in rats or rabbits
range from around 200 mg/kg bw to 2000 mg/kg bw.[5]

Skin and Eye Irritation

Information on the skin and eye irritation potential of N,N-Bis(2-hydroxyethyl)isopropanolamine
is inconsistent across various safety data sheets. Some sources indicate it causes skin and
serious eye irritation, while others state that no data is available.

Sensitization

There is currently no available data to assess the skin or respiratory sensitization potential of
N,N-Bis(2-hydroxyethyl)isopropanolamine.

Repeated Dose Toxicity

No specific repeated dose toxicity studies for N,N-Bis(2-hydroxyethyl)isopropanolamine were
identified. However, a 90-day oral toxicity study on a structurally related substance, bis(2-
hydroxyethyl)oleylamine, identified a No-Observed-Adverse-Effect Level (NOAEL) of 30 mg/kg
bw per day.[6] This information may be considered for a read-across assessment, though with
caution due to structural differences.

Genotoxicity

There are no available studies to evaluate the genotoxic potential of N,N-Bis(2-
hydroxyethyl)isopropanolamine.

Carcinogenicity

Standard carcinogenicity bioassays in rodents have not been conducted for N,N-Bis(2-
hydroxyethyl)isopropanolamine. However, it is not classified as a carcinogen by major
regulatory and advisory bodies such as the International Agency for Research on Cancer
(IARC), the National Toxicology Program (NTP), or the U.S. Occupational Safety and Health
Administration (OSHA).

Reproductive and Developmental Toxicity
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No studies on the reproductive or developmental toxicity of N,N-Bis(2-
hydroxyethyl)isopropanolamine were found in the public domain.

Ecotoxicological Data

Some data is available on the ecotoxicity of N,N-Bis(2-hydroxyethyl)isopropanolamine,
suggesting a low level of toxicity to aquatic organisms.

Table 2: Ecotoxicity of N,N-Bis(2-hydroxyethyl)isopropanolamine

. . Exposure
Test Organism  Endpoint Value ) Reference
Duration

Oncorhynchus
mykiss (Rainbow  LC50 > 100 mg/L 96 hours [4]
Trout)
Daphnia magna

EC50 > 100 mg/L 48 hours [4]
(Water Flea)
Pseudokirchnerie
lla subcapitata EC10 74.2 mg/L 3 days [4]
(Green Algae)
Activated sludge EC50 > 4820 mg/L 3 hours [4]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of N,N-Bis(2-
hydroxyethyl)isopropanolamine are not available in the public literature. For illustrative
purposes, a generalized workflow for a toxicological safety assessment is provided below.
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Caption: A generalized workflow for the toxicological safety assessment of a chemical
substance.

Conclusion and Data Gaps

The available data on the toxicological and safety profile of N,N-Bis(2-
hydroxyethyl)isopropanolamine is limited and insufficient for a comprehensive risk assessment.
Key data gaps exist for acute dermal and inhalation toxicity, skin and eye irritation,
sensitization, repeated dose toxicity, genotoxicity, carcinogenicity, and
reproductive/developmental toxicity. The ecotoxicological data suggests a low hazard to
aguatic environments.

For professionals in research and drug development, it is crucial to acknowledge these data
gaps. Any application involving potential human exposure should be approached with caution,
and further toxicological testing would be necessary to establish a complete safety profile. The
use of data from structurally related compounds can provide some initial insights, but this
approach has inherent uncertainties. Further research is strongly recommended to fill the
existing data gaps and ensure the safe use of N,N-Bis(2-hydroxyethyl)isopropanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Bis(2-hydroxyethyl)isopropanolamine: A
Toxicological and Safety Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361068#toxicological-and-safety-data-for-n-n-bis-2-
hydroxyethyl-isopropanolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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